Cas no 2172262-98-3 (3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione
• CAS No: 2172262-98-3
• MF: C₁₀H₁₈O₄S₂
• MW: 266.377521038055
• CID: 5938801
• PubChem ID: 165587249
• Update Time: 2025-07-15

3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione
• EN300-1641888
• 2172262-98-3
• 3-hydroxy-3-[4-(hydroxymethyl)thian-4-yl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C10H18O4S2/c11-7-9(1-4-15-5-2-9)10(12)3-6-16(13,14)8-10/h11-12H,1-8H2
• InChI Key： LAKVBYKDGYZNAH-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CO)CCSCC1)O)(=O)=O

Computed Properties

• Exact Mass: 266.06465140g/mol
• Monoisotopic Mass: 266.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 2172262-98-3 and Product Name: 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione

The compound identified by the CAS number 2172262-98-3 and the product name 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic thiolanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of multiple functional groups, including hydroxyl and thiol functionalities, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the study of thiolane derivatives has seen remarkable progress, particularly in their role as bioactive molecules. The structural framework of 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione incorporates a thiazole ring system, which is known for its stability and versatility in medicinal chemistry. This particular derivative exhibits a dual functionality at the 3-position, featuring both a hydroxyl group and a 4-(hydroxymethyl) side chain, which can contribute to its interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The hydroxyl and thiol groups provide multiple sites for chemical modification, allowing for the synthesis of analogs with tailored properties. For instance, these functional groups can participate in hydrogen bonding interactions or form disulfide bridges, which are crucial for stabilizing protein structures and modulating enzyme activity. This flexibility makes 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione a valuable scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of thiolane derivatives in addressing various biological challenges. For example, researchers have demonstrated that certain thiolane-based compounds exhibit potent antimicrobial properties by disrupting bacterial cell membranes or inhibiting key metabolic pathways. The structural motif of 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione aligns well with these findings, suggesting that it may also possess similar bioactivities. Furthermore, the presence of a hydroxymethyl group could enable further derivatization into more complex molecules, expanding its pharmacological potential.

The synthesis of 3-hydroxy-3-4-(hydroxymethyl)thian-4-yl-1lambda6-thiolane-1,1-dione involves intricate organic transformations that highlight the compound's synthetic challenge. The construction of the thiazole ring system requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the hydroxyl and hydroxymethyl groups demands precise synthetic strategies to avoid unwanted side reactions. These challenges underscore the importance of advanced synthetic methodologies in accessing complex heterocyclic compounds like this one.

In the context of drug discovery, 3-hydroxy-3-4-(hydroxymethyl)thian-4-yliλ6-thiolane-iλi-dione represents a promising lead compound that warrants further exploration. Its unique structural features and potential biological activities make it an attractive candidate for preclinical studies. Researchers are particularly interested in evaluating its interactions with target enzymes and receptors to identify possible therapeutic applications. Preliminary computational studies suggest that this compound may exhibit favorable binding properties to certain protein targets, which could be exploited for drug development.

The growing interest in thiolane derivatives is also driven by their environmental sustainability. As pharmaceutical research shifts toward greener alternatives, compounds like 3-hydroxy--34(hydroxymethyl)thian--44yl--iλ66thiolane--iλi--dione offer a promising solution by leveraging biologically relevant structures without relying on hazardous or environmentally harmful reagents. This aligns with broader trends in medicinal chemistry toward sustainable practices that minimize waste and reduce environmental impact.

Future directions for research on 2172262--98--33 include exploring its pharmacokinetic properties and potential toxicity profiles. These studies are essential for assessing its suitability as a lead compound for drug development. Additionally, researchers may investigate its interactions with other biological systems to uncover new mechanisms of action or therapeutic applications. The versatility of this compound's structure suggests that it could serve as a foundation for developing multiple drug candidates targeting different diseases.

In conclusion,2172262--98--33and its product name,33hydroxy334(hydroxymethyl)thian44yl11λ66thiolan11λi11dione, represent a significant advancement in chemical biology and pharmaceutical research. The unique structural features and potential biological activities make this compound a promising candidate for further investigation in drug discovery and therapeutic applications. As research continues to uncover new insights into its properties,this molecule is poised to play an important role in addressing some of today's most pressing medical challenges.